(E)-methyl 3-methyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 3-methyl-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C21H21N3O5S2/c1-23-17-10-7-15(20(26)29-2)13-18(17)30-21(23)22-19(25)14-5-8-16(9-6-14)31(27,28)24-11-3-4-12-24/h5-10,13H,3-4,11-12H2,1-2H3
• InChI Key: GEDRSYRWJVCPSH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C21H21N3O5S2
• Molecular Weight: 459.5 g/mol

Description

(E)-methyl 3-methyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C21H21N3O5S2 and its molecular weight is 459.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Investigation

The synthesis and structural investigation of compounds structurally similar to (E)-methyl 3-methyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate are essential in understanding their physical and chemical properties. Such investigations often involve X-ray crystallography and various spectroscopic methods, providing insights into the conformation and intermolecular interactions of these compounds (Tzimopoulos et al., 2010).

Anticancer Applications

Compounds with structures similar to the mentioned chemical have shown potential as anticancer agents. Their synthesis and evaluation in various cancer cell lines have been a subject of research, highlighting the significance of structural modifications in enhancing their anticancer properties (Farah et al., 2011).

Antimicrobial Activities

Research has also been conducted on the antimicrobial activities of benzothiazole-imino-benzoic acid ligands, which share structural features with this compound. These studies involve the synthesis of complexes with various metal ions and their subsequent testing against human epidemic-causing bacterial strains (Mishra et al., 2019).